Cas no 2168408-71-5 (3-methoxy-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylpropan-1-one)

• Product Name: 3-methoxy-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylpropan-1-one
• CAS No: 2168408-71-5
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 6409933
• PubChem ID: 165506780
• Update Time: 2025-05-20

3-methoxy-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylpropan-1-one
• EN300-1269246
• 3-methoxy-1-[4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-yl]propan-1-one
• 2168408-71-5

• Inchi： 1S/C11H15NO4S/c1-11(15-5-6-16-11)9-7-17-10(12-9)8(13)3-4-14-2/h7H,3-6H2,1-2H3
• InChI Key： MLRCGSTYYFZMSE-UHFFFAOYSA-N
• SMILES： S1C(C(CCOC)=O)=NC(=C1)C1(C)OCCO1

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.9Ų

Additional information on 3-methoxy-1-4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-ylpropan-1-one

3-Methoxy-1-[4-(2-Methyl-1,3-Dioxolan-2-Yl)-1,3-Thiazol-2-Yl]Propan-1-One: A Comprehensive Overview

The compound 3-methoxy-1-[4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-yl]propan-1-one (CAS No. 2168408715) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their versatile applications in drug discovery and material science. The molecule's structure incorporates a thiazole ring system, a methoxy group, and a dioxolane moiety, making it a unique candidate for further exploration.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the dioxolane group in this compound adds an additional layer of complexity and functionality. Dioxolane moieties are often used as protecting groups or as part of bioisosteres in drug design, enhancing the compound's stability and bioavailability. The methoxy group further contributes to the molecule's hydrophilicity, which is crucial for its interaction with biological systems.

One of the most promising areas of research involving this compound is its potential as a drug delivery agent. The thiazole ring system has been shown to exhibit excellent pharmacokinetic properties, making it an ideal scaffold for designing targeted drug delivery systems. Additionally, the dioxolane moiety can serve as a site for further functionalization, enabling the attachment of various ligands or targeting groups. This dual functionality makes the compound a valuable asset in the development of next-generation therapeutics.

Another significant aspect of this compound is its role in green chemistry. The synthesis of 3-methoxy-1-[4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-yl]propan-1-one can be achieved through environmentally friendly methods that minimize waste and energy consumption. Researchers have explored the use of catalytic systems and microwave-assisted synthesis to optimize the production process. These advancements not only enhance the efficiency of synthesis but also align with global efforts to promote sustainable chemical practices.

The compound's structure also lends itself well to applications in materials science, particularly in the development of advanced polymers and coatings. The thiazole ring system provides excellent thermal stability and mechanical properties, while the dioxolane group can act as a cross-linking agent or a site for functionalization. These attributes make the compound a potential candidate for use in high-performance materials such as adhesives, composites, and electronic materials.

Recent breakthroughs in computational chemistry have further expanded our understanding of this compound's properties. Advanced molecular modeling techniques have been employed to predict its electronic structure, reactivity, and interaction with biological targets. These insights have paved the way for more precise design and optimization of thiazole-based compounds with tailored functionalities.

In conclusion, 3-methoxy-1-[4-(2-methyl-1,3-dioxolan-2-yl)-1,3-thiazol-2-Yl]propan-one (CAS No. 2168408715) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and green chemistry. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.